Cas no 7803-49-8 (Hydroxylamine Solution(50wt. % in H2O))

• Product Name: Hydroxylamine Solution(50wt. % in H2O)
• CAS No: 7803-49-8
• MF: H₃NO
• MW: 33.0299198627472
• MDL: MFCD00044522
• CID: 47933
• PubChem ID: 24867438
• Update Time: 2025-10-18

Hydroxylamine Solution(50wt. % in H2O) Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine
• hydroxylamine,freebase
• hydroxylaminefree-base
• NH2OH
• Oxammonium
• Oxyammonia
• FH-50
• FH-50TM
• Hydroxylamine solution
• HDA
• Hydroxylamine Solution(50wt. % in H2O)
• Lopac0_000637
• hydroxy amine
• Q259997
• DTXSID7041043
• HSDB 579
• CCG-204724
• Epitope ID:117722
• EC 232-259-2
• DTXCID5021043
• [NH2OH]
• N-hydroxyamine
• AKOS009031565
• (hydroxyamino)methanol
• NCGC00015527-02
• CHEBI:15429
• BDBM50082140
• arninoalcohol
• NS00009755
• azinous acid
• amino alcohol
• MFCD00044522
• Hydroxylamine Solution (50 wt. % in H2O)
• Lopac-H-9876
• Q27110261
• Nitroxide
• Hydroxylamine, 50 wt. % solution in water
• FT-0627150
• dihydridohydroxidonitrogen
• NCGC00162208-01
• BCP03655
• (1) hydroxylamine
• NCGC00015527-03
• Hydroxylamine hydrochloride in combination with isoniazid and rifampicin
• MRF-0000034
• H2NHO
• amine N-oxide
• NCGC00015527-01
• H2N-OH
• H2NOH
• NCGC00015527-05
• Q27110260
• amino-alcohol
• (NH2OH)
• SDCCGSBI-0050617.P002
• HYDROXYAMINE
• 13408-29-2
• EINECS 232-259-2
• 2FFDCFE4-66E9-4869-8F4D-DC8E410797E7
• A901585
• Hydroxylamin
• hydroxyl-amine
• CHEMBL1191361
• 7803-49-8
• HYDROXYLAMINE [HSDB]
• UNII-2FP81O2L9Z
• hydroxyl amine
• J-502073
• 2FP81O2L9Z
• 11104-93-1
• oxidoazanium
• N H2 O H
• 11129-69-4
• hyroxylamine
• HYDROXYLAMINE [MI]
• C00192
• HONH2
• DB-080981

• MDL： MFCD00044522
• Inchi： 1S/H3NO/c1-2/h2H,1H2
• InChI Key： AVXURJPOCDRRFD-UHFFFAOYSA-N
• SMILES： ON

Computed Properties

• Exact Mass: 33.02150
• Monoisotopic Mass: 33.021464
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.2
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Anhydrous crystal, easily deliquescent and volatile.
• Density: 1.078 g/mL at 25 °C
• Melting Point: 7°C
• Boiling Point: >100 °C
• Flash Point: °C
• Refractive Index: n20/D 1.393
• Water Partition Coefficient: Miscible with water, liquid ammonia and methanol. Slightly miscible with ether, benzene, carbon disulfide and chloroform.
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents, potassium dichromate, chromium trioxide, zinc, calcium, copper, sodium, ammonia, carbonyls, phosphorus halides, pyridine, hypochlorites.
• PSA: 46.25000
• LogP: 0.03460
• Merck: 13,4853
• Vapor Pressure: 9 mmHg ( 40 °C)
• pka: pK (20°) 7.97
• Color/Form: 50 wt. % in H2O
• Sensitiveness: Sensitive to light; Sensitive to heat

Hydroxylamine Solution(50wt. % in H2O) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H290;H302+H312;H315;H317;H318;H335;H351;H371;H373;H400
• Warning Statement： P260;P273;P280;P305+P351+P338;P308+P311
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 5-21/22-37/38-40-41-43-48/22-50
• Safety Instruction： S23-S26-S36/37/39-S47-S61-S22
• FLUKA BRAND F CODES：4.8
• RTECS：NC2975000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Toxicity：LD50 i.p. in mice: 1.83 mmol/kg (Smith, Layne)
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R5; R22; R37/38; R41; R43; R48/22; R50
• Packing Group：II
• Safety Term：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Hydroxylamine Solution(50wt. % in H2O)

Comprehensive Guide to Hydroxylamine Solution (50wt. % in H2O) (CAS No. 7803-49-8)

Hydroxylamine Solution (50wt. % in H2O), identified by its CAS number 7803-49-8, is a versatile chemical reagent widely utilized in industrial and laboratory applications. This aqueous solution, containing 50% hydroxylamine by weight, is valued for its reducing and nucleophilic properties. Its unique chemical behavior makes it indispensable in organic synthesis, pharmaceutical manufacturing, and material science. As sustainability and green chemistry gain traction, researchers are increasingly exploring hydroxylamine-based reactions for eco-friendly processes.

The growing interest in CAS 7803-49-8 stems from its role in producing oximes, which are crucial intermediates for agrochemicals and pharmaceuticals. Recent studies highlight its potential in carbon capture technologies, aligning with global climate change mitigation efforts. When handling this solution, proper storage conditions—cool, well-ventilated areas—are essential to maintain stability. Users frequently search for "hydroxylamine solution safety data" and "compatibility with other reagents," emphasizing the need for clear technical guidance.

In analytical chemistry, Hydroxylamine Solution (50wt. %) serves as a key component for spectrophotometric determinations. Its ability to reduce metal ions makes it valuable in environmental testing, particularly for water quality assessment. Industry professionals often inquire about "alternatives to hydroxylamine in reduction reactions" or "optimizing hydroxylamine concentration," reflecting the demand for process efficiency. Recent innovations include its use in nanoparticle synthesis, where controlled reduction is critical for uniform particle size distribution.

The pH stability of hydroxylamine solutions remains a hot topic in chemical forums, with researchers recommending buffered systems for sensitive applications. As regulatory standards evolve, manufacturers of CAS 7803-49-8 products prioritize high-purity formulations to meet stringent quality requirements. The solution's role in bioconjugation chemistry has also gained attention, particularly for labeling biomolecules in diagnostic assays. For those exploring "hydroxylamine solution shelf life," studies suggest inert atmosphere storage can significantly extend usability.

Emerging applications in renewable energy systems showcase hydroxylamine's potential beyond traditional uses. For instance, its redox properties are being investigated for fuel cell catalysts and battery material synthesis. These developments correlate with increased searches for "hydroxylamine in energy storage research." When working with this reagent, proper personal protective equipment (PPE) remains paramount, as indicated by frequent queries about "handling concentrated hydroxylamine solutions."

Quality control of Hydroxylamine Solution (50wt. % in H2O) involves rigorous testing for impurities like iron and chloride ions. Analytical techniques such as titrimetric analysis and ion chromatography ensure batch-to-batch consistency. The chemical's compatibility with various container materials—another common search topic—requires careful consideration, with glass or specific polymers being preferred. Recent patents highlight novel stabilization methods for aqueous hydroxylamine formulations, addressing decomposition concerns during long-term storage.

In educational settings, CAS 7803-49-8 serves as an excellent example for teaching nucleophilic addition reactions and redox mechanisms. Laboratory manuals frequently feature experiments demonstrating its reaction with carbonyl compounds, generating search traffic for "hydroxylamine classroom demonstrations." The solution's role in photographic developing agents, though diminished in the digital era, remains historically significant and occasionally queried by photography enthusiasts.

Future research directions for hydroxylamine chemistry include catalytic applications and wastewater treatment processes. The compound's ability to degrade certain pollutants positions it as a potential environmental remediation agent. As industrial users seek "cost-effective hydroxylamine production methods," new electrochemical synthesis approaches are gaining attention. This aligns with broader trends toward sustainable chemical manufacturing practices that minimize energy consumption and byproduct formation.